N-[[4-(4-fluorophenyl)-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide

• IUPAC Name: N-[[4-(4-fluorophenyl)-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C30H25FN6O3S2/c1-19-6-8-20(9-7-19)24-16-23(26-5-3-15-41-26)35-37(24)28(38)18-42-30-34-33-27(17-32-29(39)25-4-2-14-40-25)36(30)22-12-10-21(31)11-13-22/h2-15,24H,16-18H2,1H3,(H,32,39)
• InChI Key: WPZHQMHBGZKHEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(=NN2C(=O)CSC3=NN=C(N3C4=CC=C(C=C4)F)CNC(=O)C5=CC=CO5)C6=CC=CS6
• Molecular Formula: C30H25FN6O3S2
• Molecular Weight: 600.7 g/mol

Description

N-[[4-(4-fluorophenyl)-5-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide is a useful research compound. Its molecular formula is C30H25FN6O3S2 and its molecular weight is 600.69. The purity is usually 95%.
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Scientific Research Applications

Catalyst- and Solvent-Free Synthesis : An efficient catalyst- and solvent-free approach was developed for the regioselective synthesis of certain heterocyclic compounds involving 1,2,4-triazoles. This method utilized microwave-assisted Fries rearrangement and was further explored through density functional theory (DFT) calculations, highlighting the significance of ion pairs in the reaction mechanism. The intermolecular interactions and energy frameworks of the synthesized compounds were analyzed through crystallographic studies (Moreno-Fuquen et al., 2019).

Transition-Metal-Free Decarboxylative Fluorination : A novel method for the decarboxylative fluorination of electron-rich heteroaromatic carboxylic acids was reported. This method is significant for its ability to work with five-membered heteroaromatics, including furan and thiophene derivatives. The method utilized Selectfluor and was shown to be effective for synthesizing monomers of fluorinated indoles, offering a valuable approach for chemical synthesis in this domain (Yuan, Yao, & Tang, 2017).

Antiviral Applications : The synthesis of various heterocyclic compounds based on furanone derivatives was explored, and some of these compounds demonstrated promising antiviral activity against the avian influenza virus H5N1. This highlights the potential application of such compounds in the development of antiviral drugs (Flefel et al., 2012).

Antibacterial and Antimicrobial Applications : The synthesis of various oxadiazole, thiazolidine, and triazole derivatives was carried out, and these compounds were evaluated for their antibacterial and antimicrobial activities. This demonstrates the potential of these compounds in the development of new antibacterial agents (Aghekyan et al., 2020), (Başoğlu et al., 2013).

Fluorescence Chemosensor Development : A phenoxazine-based fluorescent chemosensor was developed for the detection of Cd2+ and CN− ions, demonstrating its potential in bio-imaging applications in live cells and zebrafish larvae. The chemosensor showed high sensitivity and specificity, highlighting the importance of such compounds in the field of chemical sensing and bio-imaging (Ravichandiran et al., 2020).